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Compound of Interest

Compound Name: Cyclododecanone

Cat. No.: B146445

Introduction

Cyclododecanone, a readily available and inexpensive 12-membered cyclic ketone, serves as
a crucial starting material in the fragrance industry for the synthesis of macrocyclic musks.
These large-ring compounds, typically containing 15 to 17 atoms in the ring, are highly valued
for their unigue and persistent musk odor. Due to ethical considerations and the scarcity of
natural musk from animal sources, synthetic routes to these compounds are of paramount
importance.[1][2] Cyclododecanone's stable ring structure and versatile reactivity make it an
ideal platform for various ring-expansion and functionalization strategies to construct the larger
macrocycles required for the characteristic musk scent.[3] This document provides detailed
application notes and experimental protocols for the synthesis of key macrocyclic musks from
cyclododecanone, intended for researchers and scientists in the fields of organic synthesis
and fragrance chemistry.

Synthetic Strategies from Cyclododecanone

Several synthetic methodologies have been developed to convert cyclododecanone into
valuable macrocyclic musks. The primary strategies involve increasing the ring size through
various chemical transformations.

» Ring Expansion Reactions: This is a common approach to introduce additional carbon atoms
into the 12-membered ring of cyclododecanone. These methods can be categorized by the
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number of atoms added to the ring.[3][4]

o Baeyer-Villiger Oxidation: This reaction transforms a cyclic ketone into a lactone, a class of
compounds that also includes important macrocyclic musks.[5][6][7][8]

o Multi-step Synthesis via Bicyclic Intermediates: Some routes involve the initial formation of a
bicyclic system from cyclododecanone, which is subsequently cleaved to yield a larger
monocyclic ring.[9][10]

The following diagram illustrates the general synthetic pathways from cyclododecanone to
different classes of macrocyclic musks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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